Cas no 282729-30-0 (L-Leucinamide, N-butyl-L-valyl-N-phenyl-)

• Product Name: L-Leucinamide, N-butyl-L-valyl-N-phenyl-
• CAS No: 282729-30-0
• MF: C₂₁H₃₅N₃O₂
• MW: 361.521505594254
• CID: 1434242
• PubChem ID: 7408686
• Update Time: 2025-04-20

L-Leucinamide, N-butyl-L-valyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• L-Leucinamide, N-butyl-L-valyl-N-phenyl-
• (S)-2-((S)-2-(Butylamino)-3-methylbutanamido)-4-methyl-N-phenylpentanamide
• 282729-30-0

• Inchi： 1S/C21H35N3O2/c1-6-7-13-22-19(16(4)5)21(26)24-18(14-15(2)3)20(25)23-17-11-9-8-10-12-17/h8-12,15-16,18-19,22H,6-7,13-14H2,1-5H3,(H,23,25)(H,24,26)/t18-,19-/m0/s1
• InChI Key： KVNMFFFUASRKNU-OALUTQOASA-N
• SMILES： O=C([C@H](C(C)C)NCCCC)N[C@H](C(NC1C=CC=CC=1)=O)CC(C)C

Computed Properties

• Exact Mass: 361.27315
• Monoisotopic Mass: 361.27292737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.023±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 135-137 ºC
• Solubility: Almost insoluble (0.04 g/l) (25 º C),
• PSA: 70.23